Cas no 2168028-11-1 (methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate
• CAS No: 2168028-11-1
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6280134
• PubChem ID: 165519864
• Update Time: 2025-10-30

methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate
• 2168028-11-1
• EN300-1269318

• Inchi： 1S/C10H15NO3S/c1-3-4-5-7(12)9-11-6-8(15-9)10(13)14-2/h6-7,12H,3-5H2,1-2H3
• InChI Key： FJMGPISKGNLCCX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C(CCCC)O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate

Research Brief on Methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate (CAS: 2168028-11-1): Recent Advances and Applications

Methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate (CAS: 2168028-11-1) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole core and hydroxypentyl side chain, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate. The study demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro experiments using human macrophage cells showed a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could serve as a potential lead for developing novel anti-inflammatory agents.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this thiazole derivative. The research team synthesized a series of analogs and evaluated their activity against a panel of Gram-positive and Gram-negative bacteria. Methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. The study also highlighted the compound's low cytotoxicity to mammalian cells, making it a promising candidate for further development.

The synthetic accessibility of methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate has also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis method that significantly improves the yield and purity of the compound. This advancement is expected to facilitate large-scale production and further pharmacological evaluation. The method involves the condensation of 2-aminothiazole derivatives with hydroxypentyl aldehydes, followed by esterification, and has been optimized for both laboratory and industrial settings.

In the context of cancer research, preliminary studies have indicated that methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate may exhibit antiproliferative effects. A 2023 preprint on bioRxiv reported that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9. While these findings are promising, further in vivo studies are needed to validate the compound's efficacy and safety as a potential anticancer agent.

In conclusion, methyl 2-(1-hydroxypentyl)-1,3-thiazole-5-carboxylate (CAS: 2168028-11-1) represents a versatile scaffold with multiple therapeutic applications. Recent studies have shed light on its anti-inflammatory, antimicrobial, and anticancer properties, as well as improved synthetic methods. However, additional research, particularly in vivo studies and clinical trials, will be essential to fully realize its potential. This compound exemplifies the ongoing innovation in chemical biology and medicinal chemistry, offering new avenues for drug discovery and development.